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Compound of Interest

Compound Name: Methyl succinyl chloride

Cat. No.: B3060499 Get Quote

Technical Support Center: Methyl Succinyl
Chloride
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with methyl succinyl chloride.

Frequently Asked Questions (FAQs)
Q1: What is Methyl Succinyl Chloride and what are its primary hazards?

Methyl succinyl chloride (CAS No. 1490-25-1) is a colorless to pale yellow liquid with a

pungent odor.[1] It is a reactive acylating agent used in organic synthesis.[1] The primary

hazards include:

Corrosivity: It causes severe skin burns and eye damage.[2][3]

Reactivity with Water: It reacts violently with water and moisture, liberating toxic and

corrosive hydrogen chloride gas.[3][4]

Combustibility: It is a combustible liquid.[3][4]

Q2: What are the immediate first aid measures in case of exposure?
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Immediate medical attention is required for all exposure routes.[3][4]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3][4] Remove contact lenses if present and easy to do.[2][3] Continue rinsing and

seek immediate medical attention.[2][3]

Skin Contact: Take off immediately all contaminated clothing.[4] Wash off immediately with

plenty of water for at least 15 minutes.[3][4] Seek immediate medical attention.[3][4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If not

breathing, give artificial respiration.[3] Immediate medical attention is required.[3][4]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[3][4] Call a physician or

poison control center immediately.[3][4]

Q3: How should I properly store Methyl Succinyl Chloride?

Store in a dry, cool, and well-ventilated place away from heat, sparks, and open flames.[3][4]

Keep containers tightly closed to prevent contact with moisture.[2][3] It is recommended to

store under an inert atmosphere.[3][4] The recommended storage temperature is 2-8°C.

Q4: What materials are incompatible with Methyl Succinyl Chloride?

Avoid contact with the following:

Water/Moisture[3][4]

Bases[3][4]

Alcohols[3][4]

Oxidizing agents[3][4]
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Problem/Observation Possible Cause(s) Recommended Action(s)

Fuming or bubbling upon

opening the container.
Exposure to moist air.

Handle the container in a

chemical fume hood with low

humidity or under an inert

atmosphere. Ensure the

container is tightly sealed after

use.

Pressure buildup in the

container.

Decomposition due to moisture

or heat.

Open the container carefully in

a fume hood, pointing it away

from you. Store the chemical at

the recommended temperature

(2-8°C).

Discoloration of the chemical

(darkening).

Decomposition or

contamination.

Do not use if significantly

discolored. Dispose of the

chemical according to

hazardous waste regulations.

Poor reaction yield or

unexpected side products.

Degradation of the reagent

due to improper storage or

handling.

Use a fresh bottle of methyl

succinyl chloride. Ensure all

glassware is dry and reactions

are carried out under

anhydrous conditions.

Quantitative Data Summary
Property Value Source

CAS Number 1490-25-1 [5]

Molecular Formula C5H7ClO3 [3]

Molecular Weight 150.56 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1][2]

Flash Point 73 °C / 163.4 °F [4]

Storage Temperature 2 - 8 °C
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Experimental Protocols
Safe Handling Protocol:

Preparation:

Always work in a well-ventilated chemical fume hood.[3][4]

Ensure an eyewash station and safety shower are readily accessible.[4]

Wear appropriate Personal Protective Equipment (PPE): chemical safety goggles, face

shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2][3]

Handling:

Use only dry glassware and equipment.

Dispense the required amount of methyl succinyl chloride carefully, avoiding splashes.

Keep the container tightly closed when not in use.[2]

Post-Handling:

Wash hands thoroughly after handling.[2]

Decontaminate the work area.

Dispose of any contaminated materials as hazardous waste according to local regulations.

[4]

Spill Response Protocol:

Evacuate: Immediately evacuate the spill area.[3]

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: For small spills, absorb with an inert, dry material (e.g., sand, vermiculite).[3][4] Do

not use water.[3]
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Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[3][4]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your supervisor and safety officer.

Visualizations

Preparation Handling Post-Handling
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Caption: Workflow for the safe handling of methyl succinyl chloride.
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Caption: Decision tree for responding to a methyl succinyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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